Cas no 2227901-01-9 ((2S)-2-(4,5-difluoro-2-nitrophenyl)oxirane)

• Product Name: (2S)-2-(4,5-difluoro-2-nitrophenyl)oxirane
• CAS No: 2227901-01-9
• MF: C₈H₅F₂NO₃
• MW: 201.127009153366
• CID: 5772332
• PubChem ID: 165699763
• Update Time: 2025-06-14

(2S)-2-(4,5-difluoro-2-nitrophenyl)oxirane Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(4,5-difluoro-2-nitrophenyl)oxirane
• 2227901-01-9
• EN300-1816593

• Inchi： 1S/C8H5F2NO3/c9-5-1-4(8-3-14-8)7(11(12)13)2-6(5)10/h1-2,8H,3H2/t8-/m1/s1
• InChI Key： AKHWHFMAYWPXIB-MRVPVSSYSA-N
• SMILES： FC1C(=CC(=C(C=1)[C@H]1CO1)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 201.02374935g/mol
• Monoisotopic Mass: 201.02374935g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 58.4Ų

Additional information on (2S)-2-(4,5-difluoro-2-nitrophenyl)oxirane

Comprehensive Analysis of (2S)-2-(4,5-difluoro-2-nitrophenyl)oxirane (CAS No. 2227901-01-9)

The compound (2S)-2-(4,5-difluoro-2-nitrophenyl)oxirane, identified by its CAS No. 2227901-01-9, is a chiral epoxide derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the difluoro and nitrophenyl substituents, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in asymmetric synthesis and its potential applications in drug discovery.

One of the most frequently asked questions about (2S)-2-(4,5-difluoro-2-nitrophenyl)oxirane is its synthetic route and purity. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) are commonly employed to ensure its quality. The compound's chiral center at the oxirane ring is critical for its stereoselective reactivity, making it a sought-after building block for enantioselective transformations.

In recent years, the demand for fluorinated compounds like (2S)-2-(4,5-difluoro-2-nitrophenyl)oxirane has surged, driven by their enhanced metabolic stability and bioavailability in drug development. The difluoro group, in particular, is known to improve lipophilicity and membrane permeability, which are key factors in optimizing pharmacokinetic properties. This aligns with the growing trend of fluorine chemistry in medicinal chemistry.

Another hot topic is the environmental impact of nitrophenyl-containing compounds. While (2S)-2-(4,5-difluoro-2-nitrophenyl)oxirane is primarily used in controlled laboratory settings, researchers are exploring greener synthetic methods to minimize waste and energy consumption. This reflects the broader shift toward sustainable chemistry in the pharmaceutical industry.

The compound's CAS No. 2227901-01-9 is often searched in databases like SciFinder and Reaxys for its physicochemical properties, such as melting point, solubility, and stability. These parameters are crucial for scaling up reactions and ensuring reproducibility in industrial applications. Additionally, its oxirane ring makes it a versatile precursor for ring-opening reactions, which are widely used in polymer chemistry and material science.

From a regulatory perspective, (2S)-2-(4,5-difluoro-2-nitrophenyl)oxirane is not classified as a hazardous material under current guidelines. However, proper handling and storage are recommended to maintain its integrity. Researchers often inquire about its shelf life and compatibility with common reagents, which underscores the importance of detailed technical documentation.

In summary, (2S)-2-(4,5-difluoro-2-nitrophenyl)oxirane (CAS No. 2227901-01-9) is a promising compound with diverse applications in synthetic chemistry. Its chiral and fluorinated attributes position it at the forefront of modern drug design, while ongoing research continues to uncover new possibilities for its use. As the scientific community prioritizes sustainability and efficiency, this compound is likely to remain a focal point of innovation.